1-[2-(3-ethylphenoxy)ethyl]pyrrolidine

• IUPAC Name: 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C14H21NO/c1-2-13-6-5-7-14(12-13)16-11-10-15-8-3-4-9-15/h5-7,12H,2-4,8-11H2,1H3
• InChI Key: XIMYNJJUWMRNFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCCN2CCCC2
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

1-[2-(3-ethylphenoxy)ethyl]pyrrolidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as JNJ-7925476 and is classified as a selective dopamine D3 receptor antagonist.

Mechanism of Action

The mechanism of action of 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine involves the selective binding of the compound to the dopamine D3 receptor. This binding inhibits the activity of the receptor, which leads to a decrease in the release of dopamine in the brain. This mechanism has been found to be effective in the treatment of several neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine have been extensively studied. The compound has been found to have a selective effect on the dopamine D3 receptor, which leads to a decrease in the release of dopamine in the brain. This decrease in dopamine release has been found to be effective in the treatment of several neurological disorders such as Parkinson's disease and schizophrenia. The compound has also been found to have potential use in the treatment of drug addiction and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine in lab experiments include its selective effect on the dopamine D3 receptor, its potential use in the treatment of several neurological disorders, and its well-established synthesis method. The limitations of using this compound in lab experiments include its potential toxicity and the need for further research to establish its safety and efficacy.

Future Directions

There are several future directions for the research on 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine. These include the development of new synthesis methods, the investigation of the compound's potential use in the treatment of drug addiction and depression, and the exploration of its potential use in other neurological disorders. Further research is also needed to establish the safety and efficacy of this compound in humans.
Conclusion:
1-[2-(3-ethylphenoxy)ethyl]pyrrolidine is a chemical compound that has been extensively studied for its potential use in scientific research. The compound has been found to have a selective effect on the dopamine D3 receptor, which makes it a potential target for the treatment of several neurological disorders. The compound has also been found to have potential use in the treatment of drug addiction and depression. Further research is needed to establish the safety and efficacy of this compound in humans and to explore its potential use in other neurological disorders.

Synthesis Methods

The synthesis of 1-[2-(3-ethylphenoxy)ethyl]pyrrolidine involves the reaction of 3-ethylphenol with 1-bromo-2-(2-pyrrolidin-1-ylethoxy)ethane in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography. This synthesis method has been reported in several research papers and has been found to be efficient and reliable.

Scientific Research Applications

1-[2-(3-ethylphenoxy)ethyl]pyrrolidine has been extensively studied for its potential use in scientific research. This compound has been found to be a selective antagonist of the dopamine D3 receptor, which is a target for the treatment of several neurological disorders such as Parkinson's disease and schizophrenia. The compound has also been found to have potential use in the treatment of drug addiction and depression.